3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione

• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 3-(azepan-1-yl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C24H25N3O2S/c1-16-6-11-19-21(14-16)30-23(25-19)17-7-9-18(10-8-17)27-22(28)15-20(24(27)29)26-12-4-2-3-5-13-26/h6-11,14,20H,2-5,12-13,15H2,1H3
• InChI Key: OQMLVSOSOHGAHK-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)N5CCCCCC5

Description

3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is not fully understood. However, it has been suggested that its anti-inflammatory properties may be due to its ability to inhibit the production of inflammatory cytokines.
Biochemical and Physiological Effects:
3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been found to have anti-inflammatory effects in vitro. It has been shown to inhibit the production of inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have fluorescent properties and has been tested for its ability to detect metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione in lab experiments is its anti-inflammatory properties. It may be useful for studying inflammatory diseases and for testing potential anti-inflammatory drugs. However, its mechanism of action is not fully understood, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione. One area of research could focus on its potential as a treatment for inflammatory diseases. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects. Finally, research could be conducted to explore its potential use as a fluorescent probe for the detection of metal ions.

Synthesis Methods

The synthesis of 3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione involves the reaction of 6-methyl-1,3-benzothiazol-2-amine with 4-bromoacetophenone to form 4-(6-methyl-1,3-benzothiazol-2-yl)acetophenone. The resulting compound is then reacted with 1-azepan-1-yl-2,5-dioxopyrrolidine to produce 3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione.

Scientific Research Applications

3-(1-Azepanyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been studied for its potential applications in various fields. It has been found to have anti-inflammatory properties and has been tested as a potential treatment for inflammatory diseases. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.